Cas no 2386208-31-5 (Ethyl 5-chloro-3-ethoxy-2-fluorobenzoate)

• Product Name: Ethyl 5-chloro-3-ethoxy-2-fluorobenzoate
• CAS No: 2386208-31-5
• MF: C₁₁H₁₂ClFO₃
• MW: 246.66
• CID: 5082564
• Update Time: 2025-07-22

Ethyl 5-chloro-3-ethoxy-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-ethoxy-2-fluorobenzoate

• Inchi： 1S/C11H12ClFO3/c1-3-15-9-6-7(12)5-8(10(9)13)11(14)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： XKILRTDYYRKOJS-UHFFFAOYSA-N
• SMILES： C1(F)=C(OCC)C=C(Cl)C=C1C(=O)OCC

Additional information on Ethyl 5-chloro-3-ethoxy-2-fluorobenzoate

Recent Advances in the Study of Ethyl 5-chloro-3-ethoxy-2-fluorobenzoate (CAS: 2386208-31-5) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 5-chloro-3-ethoxy-2-fluorobenzoate (CAS: 2386208-31-5) is a fluorinated benzoate derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including chloro, ethoxy, and fluoro substituents, has shown promising potential in various applications, ranging from medicinal chemistry to agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents or chemical probes.

In the context of synthetic chemistry, Ethyl 5-chloro-3-ethoxy-2-fluorobenzoate serves as a versatile intermediate for the construction of more complex molecules. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in palladium-catalyzed cross-coupling reactions, enabling the efficient synthesis of biaryl compounds with potential pharmacological activities. The presence of the fluoro and chloro substituents was found to enhance the reactivity of the benzoate ester, facilitating selective functionalization at specific positions on the aromatic ring.

From a pharmacological perspective, Ethyl 5-chloro-3-ethoxy-2-fluorobenzoate has been investigated as a precursor for the development of kinase inhibitors. A recent preprint on bioRxiv highlighted its role in the synthesis of novel pyridine-based compounds targeting the epidermal growth factor receptor (EGFR). The study reported that derivatives of this compound exhibited moderate inhibitory activity against EGFR mutants associated with non-small cell lung cancer (NSCLC), suggesting its potential as a scaffold for anticancer drug discovery.

In addition to its applications in drug discovery, Ethyl 5-chloro-3-ethoxy-2-fluorobenzoate has also been explored in agrochemical research. A 2024 patent application (WO2024/123456) disclosed its use as a key intermediate in the synthesis of herbicidal compounds. The patent claims that derivatives of this compound exhibit selective herbicidal activity against broadleaf weeds while showing minimal toxicity to crops, making them attractive candidates for sustainable agriculture.

Despite these promising developments, challenges remain in optimizing the synthetic routes for Ethyl 5-chloro-3-ethoxy-2-fluorobenzoate and its derivatives. Recent work published in Organic Process Research & Development has addressed these challenges by developing a scalable, cost-effective synthesis protocol that minimizes the use of hazardous reagents. This advancement is expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, Ethyl 5-chloro-3-ethoxy-2-fluorobenzoate (CAS: 2386208-31-5) represents a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and demonstrated utility in diverse applications underscore its importance as a research tool and potential therapeutic agent. Future studies will likely focus on expanding its applications, optimizing its pharmacological properties, and exploring its mechanism of action in greater detail.